Cas no 2494-79-3 (4-Chloro-3-(chlorosulfonyl)benzoic Acid)

4-Chloro-3-(chlorosulfonyl)benzoic Acid structure
2494-79-3 structure
Product Name:4-Chloro-3-(chlorosulfonyl)benzoic Acid
CAS No:2494-79-3
MF:C7H4Cl2O4S
MW:255.075259208679
MDL:MFCD00625723
CID:95226
PubChem ID:329786377
Update Time:2025-04-18

4-Chloro-3-(chlorosulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-3-(chlorosulfonyl)benzoic acid
    • 4-Chloro-3-Chlorosulfonylbenzoic Acid
    • 4-Chloro-3-chlorosulfonyl-benzoic acid
    • 4-Chloro-3-(chlorosulphonyl)benzoic acid
    • Benzoic acid, 4-chloro-3-(chlorosulfonyl)-
    • 4-CHLORO-3-CHLOROSULFONYLBENZOICACID
    • KSC495G1J
    • BEN288
    • LYBQQYNSZYSUMT-UHFFFAOYSA-N
    • STL219911
    • SBB042843
    • 3-chlorosulfonyl-4-chlorobenzoic acid
    • 4-chlo
    • AB06583
    • 4-Chloro-3-chlorosulfonyl-benzoic acid, AldrichCPR
    • Z56794096
    • NS00027773
    • A20622
    • EINECS 219-667-6
    • FT-0600630
    • 2494-79-3
    • AS-11446
    • W-107272
    • 5-carboxy-2-chlorobenzenesulfonyl chloride
    • 4-chloro-5-chlorosulfonyl benzoic acid
    • AMY30987
    • MFCD00625723
    • EN300-01716
    • SY110108
    • 4-Chloro-3-(chlorosulfonyl)benzoicAcid
    • AT-419/40153188
    • Benzoic acid,4-chloro-3-(chlorosulfonyl)-
    • CS-W014085
    • benzyl4-aminoazepane-1-carboxylate
    • 4-chloro-5-chlorosulfonylbenzoic acid
    • AKOS000115106
    • DTXSID30179657
    • SCHEMBL396004
    • 4-Chloro-3-chlorosulfonylbenzoic acid, AldrichCPR
    • 4-Chloro-3-(chlorosulfonyl) benzoic acid
    • DB-037952
    • 3-(Chlorosulfonyl)-4-chlorobenzoic Acid; 3-Carboxy-6-chlorobenzenesulfonyl Chloride;
    • 4-Chloro-3-(chlorosulfonyl)benzoic Acid
    • MDL: MFCD00625723
    • Inchi: 1S/C7H4Cl2O4S/c8-5-2-1-4(7(10)11)3-6(5)14(9,12)13/h1-3H,(H,10,11)
    • InChI Key: LYBQQYNSZYSUMT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=O)O)C=C1S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 253.92100
  • Monoisotopic Mass: 253.9207352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.8
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: 165-170°C
  • Boiling Point: 432.4±35.0 °C at 760 mmHg
  • Flash Point: 215.3±25.9 °C
  • PSA: 79.82000
  • LogP: 3.04650

4-Chloro-3-(chlorosulfonyl)benzoic Acid Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H315-H318-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xn
  • Storage Condition:Store long-term at 2-8°C

4-Chloro-3-(chlorosulfonyl)benzoic Acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-Chloro-3-(chlorosulfonyl)benzoic Acid Production Method

4-Chloro-3-(chlorosulfonyl)benzoic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2494-79-3)4-Chloro-3-(chlorosulfonyl)benzoicacid
Order Number:LE18213
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:18
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2494-79-3)4-CHLORO-3-CHLOROSULFONYLBENZOIC ACID
Order Number:sfd5654
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2494-79-3)4-Chloro-3-(chlorosulfonyl)benzoicacid
LE18213
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:2494-79-3)4-CHLORO-3-CHLOROSULFONYLBENZOIC ACID
sfd5654
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email